![molecular formula C17H17FN2O2S3 B2955173 5-ethyl-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}thiophene-2-sulfonamide CAS No. 933019-34-2](/img/structure/B2955173.png)
5-ethyl-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}thiophene-2-sulfonamide
Description
5-ethyl-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}thiophene-2-sulfonamide is a chemical compound that has been widely studied in scientific research. It is a sulfonamide derivative that has shown potential in various applications, including as an anti-inflammatory and anti-cancer agent.
Scientific Research Applications
Medicinal Chemistry: Potential Therapeutic Agent
Thiophene derivatives, such as the compound , have been extensively studied for their pharmacological properties. They are known to exhibit a wide array of biological activities, including anticancer , anti-inflammatory , antimicrobial , and antihypertensive effects . This compound’s unique structure could be leveraged to study its efficacy as a therapeutic agent against various diseases, potentially leading to the development of new medications.
Organic Chemistry: Synthesis of Complex Molecules
In organic synthesis, thiophene derivatives serve as versatile intermediates for constructing complex molecular architectures . The compound could be used to develop new synthetic routes or improve existing ones, contributing to the synthesis of novel organic molecules with desired properties.
Material Science: Development of Organic Semiconductors
Thiophene derivatives are pivotal in the advancement of organic semiconductors due to their high π-electron density and planar structure, which facilitate efficient charge transport . This compound could be investigated for its potential use in creating new organic semiconductor materials with applications in electronics and optoelectronics.
Organic Electronics: Field-Effect Transistors
The structural features of thiophene derivatives make them suitable for use in organic field-effect transistors (OFETs), which are critical components in flexible electronics . Research into this compound’s electrical properties could lead to the development of high-performance OFETs with improved stability and efficiency.
Optoelectronics: Organic Light-Emitting Diodes (OLEDs)
Thiophene-based compounds are known for their light-emitting properties, making them candidates for use in OLEDs . The compound’s potential for high luminescence efficiency could be explored to enhance the performance of OLEDs, particularly in display and lighting technologies.
Chemical Safety: Corrosion Inhibitors
In industrial chemistry, thiophene derivatives are utilized as corrosion inhibitors, protecting materials from degradation . The compound could be studied for its effectiveness in preventing corrosion, thereby extending the lifespan of various industrial components.
properties
IUPAC Name |
5-ethyl-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2S3/c1-2-15-6-7-16(24-15)25(21,22)19-9-8-14-11-23-17(20-14)12-4-3-5-13(18)10-12/h3-7,10-11,19H,2,8-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQVDYKCIDWSDLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NCCC2=CSC(=N2)C3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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